Cas no 2137533-60-7 (4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide)

• Product Name: 4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide
• CAS No: 2137533-60-7
• MF: C₁₀H₁₅BrN₂OS
• MW: 291.207900285721
• CID: 5608568
• PubChem ID: 165475795
• Update Time: 2025-06-08

4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2137533-60-7
• 4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide
• EN300-840805

• Inchi： 1S/C10H15BrN2OS/c1-2-13-10(14)3-7(5-12)9-4-8(11)6-15-9/h4,6-7H,2-3,5,12H2,1H3,(H,13,14)
• InChI Key： CCPXGLQLZFBAOZ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CN)CC(NCC)=O

Computed Properties

• Exact Mass: 290.00885g/mol
• Monoisotopic Mass: 290.00885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.4Ų

Additional information on 4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide

Introduction to 4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide (CAS No. 2137533-60-7) and Its Emerging Applications in Chemical Biology

The compound 4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide (CAS No. 2137533-60-7) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural features, combining an amino group, a brominated thiophene moiety, and an N-ethylbutanamide side chain, make it a versatile scaffold for designing novel bioactive molecules. This introduction explores the compound's chemical properties, its relevance to contemporary research, and its potential applications in medicinal chemistry and therapeutic development.

From a structural perspective, 4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide is characterized by its aromatic system, which includes a thiophene ring substituted with a bromine atom at the 4-position. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the amino group at the 4-position and the N-ethylbutanamide moiety further enhances its pharmacological potential by allowing for hydrogen bonding interactions and modulation of lipophilicity.

Recent advancements in computational chemistry have enabled the rational design of molecules like 4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide by leveraging virtual screening techniques. These methods allow researchers to predict binding affinities and interactions with biological targets, thereby accelerating the drug discovery process. For instance, studies have shown that thiophene-based compounds can interact with enzymes and receptors involved in metabolic pathways, making them promising candidates for treating metabolic disorders and other diseases.

In the context of medicinal chemistry, the bromine substituent in 4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide serves as a handle for further chemical modifications. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, can be employed to introduce additional functional groups or to extend the molecular framework. These reactions are highly valuable in synthesizing complex drug candidates with tailored biological activities.

One of the most intriguing aspects of 4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide is its potential as a lead compound for developing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes, including signal transduction and cell proliferation. Small-molecule inhibitors of PPIs have emerged as a promising therapeutic strategy due to their high specificity and low toxicity profiles. The structural features of 4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide, particularly its ability to disrupt hydrophobic interactions within protein interfaces, make it an ideal candidate for this purpose.

Current research in chemical biology has highlighted the importance of scaffold hopping—modifying the core structure of known bioactive molecules—to discover novel drugs with improved efficacy and reduced side effects. 4-amino-3-(4-bromothiophen-2-yl)-N-ethylbutanamide exemplifies this approach by serving as a versatile scaffold that can be modified to target different biological pathways. For example, replacing the N-butyl group with other alkyl or aryl groups can fine-tune its pharmacokinetic properties while maintaining or enhancing its bioactivity.

The compound's potential in oncology is another area of significant interest. Thiophene derivatives have been extensively studied for their antitumor effects, often through mechanisms involving inhibition of kinase enzymes or modulation of apoptosis pathways. Preliminary studies suggest that 4-amino-3-(4-bromothiophen-2-yli)-N-butramide (a closely related compound) exhibits inhibitory activity against certain cancer cell lines by disrupting critical signaling cascades. Further investigation into 4-amino--(bromo-thieno[2,'5-d]pyridin--5(6H))-yl]-N-butramide could lead to the development of novel anticancer agents with improved selectivity and potency.

In addition to its therapeutic applications, CAS No 2137533607 has shown promise in materials science due to its ability to form stable coordination complexes with metal ions. These complexes have been explored for their catalytic properties and their potential use in organic synthesis. The presence of both nitrogen and sulfur donor atoms in the molecule allows it to act as a chelating ligand, facilitating metal coordination and enhancing reaction efficiency.

The synthesis of CAS No 2137533607 involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include bromination of thiophene derivatives followed by amide bond formation using protected amino acids or acyl chlorides. Advances in flow chemistry have also enabled more efficient production scales for this compound without compromising purity or yield.

From an industrial perspective,CAS No 2137533607 represents an excellent example of how academic research can translate into commercial products through collaborative efforts between academia and industry partners who share expertise across synthetic chemistry,computational modeling,and preclinical testing pipelines . Its versatility makes it suitable not only for basic research but also for applied projects aimed at developing next-generation therapeutics.